Cas no 2171931-96-5 (5-bromo-2-ethyl(methyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-ethyl(methyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171931-96-5
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 6165705
• PubChem ID: 165504004
• Update Time: 2025-05-20

5-bromo-2-ethyl(methyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethyl(methyl)aminopyrimidine-4-carboxylic acid
• EN300-1456726
• 2171931-96-5
• 5-bromo-2-[ethyl(methyl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H10BrN3O2/c1-3-12(2)8-10-4-5(9)6(11-8)7(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： DAYAGTRMUKSBGB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N(C)CC

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-bromo-2-ethyl(methyl)aminopyrimidine-4-carboxylic acid

5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid: A Comprehensive Overview

5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid is a highly specialized organic compound with the CAS number 2171931-96-5. This compound belongs to the class of pyrimidine derivatives, which are widely studied in the fields of medicinal chemistry, agricultural chemistry, and materials science. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 5. The presence of a bromine atom at position 5, an ethyl(methyl)amino group at position 2, and a carboxylic acid group at position 4 makes it a unique member of the pyrimidine family.

The synthesis of 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid involves a series of well-defined organic reactions. The starting material is typically a pyrimidine derivative, which undergoes bromination at position 5. Subsequently, the introduction of the ethyl(methyl)amino group at position 2 is achieved through nucleophilic substitution or amide coupling reactions. Finally, the carboxylic acid group at position 4 is introduced via oxidation or hydrolysis reactions. These steps are carefully optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential applications of 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid in drug discovery. Pyrimidine derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. The bromine substituent at position 5 enhances the compound's stability and bioavailability, while the ethyl(methyl)amino group at position 2 contributes to its pharmacokinetic properties. The carboxylic acid group at position 4 allows for further functionalization, enabling the development of prodrugs or conjugates with improved therapeutic profiles.

In addition to its pharmacological applications, 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid has shown promise in agricultural chemistry. Pyrimidine derivatives are often used as herbicides or fungicides due to their ability to inhibit key enzymes in plant pathogens. The unique structure of this compound makes it an effective inhibitor of acetolactate synthase (ALS), an enzyme critical for plant growth. This property has led to its investigation as a potential lead compound for developing new generations of herbicides with reduced environmental impact.

The latest research on 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid has also explored its role in materials science. Pyrimidine derivatives are being studied as building blocks for advanced materials such as organic semiconductors and stimuli-responsive polymers. The bromine substituent at position 5 imparts electron-withdrawing properties to the molecule, which can be exploited in designing materials with tailored electronic properties. Furthermore, the carboxylic acid group at position 4 enables self-assembling behaviors, making this compound a candidate for supramolecular chemistry applications.

From a synthetic perspective, 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid serves as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification of substituents at various positions on the pyrimidine ring, enabling researchers to explore a wide range of chemical space. This versatility has made it a popular choice in combinatorial chemistry and high-throughput screening campaigns.

In conclusion, 5-Bromo-2-Ethyl(methyl)Aminopyrimidine-4-Carboxylic Acid is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as an important molecule for future research and development efforts.